Cas no 28442-78-6 (2-Chloroisophthalonitrile)

• Product Name: 2-Chloroisophthalonitrile
• CAS No: 28442-78-6
• MF: C₈H₃ClN₂
• MW: 162.575820207596
• MDL: MFCD01657061
• CID: 53325
• PubChem ID: 206674
• Update Time: 2025-04-18

2-Chloroisophthalonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloroisophthalonitrile
• 1-CHLORO-2,6-DICYANOBENZENE
• 2-chlorobenzene-1,3-dicarbonitrile
• 1,3-Benzenedicarbonitrile,2-chloro
• 2,6-Dicyanochlorobenzene
• 2-Chlorisophthalonitril
• 2-Chloro-1,3-benzenedicarbonitrile
• 2-chloro-1,3-dicyanobenzene
• chloroisophthalonitrile
• SCHEMBL3237062
• 28442-78-6
• DTXSID90182642
• BRN 2253494
• CHEMBL3248166
• AKOS006278992
• 1,3-Benzenedicarbonitrile, 2-chloro-
• KELQMIQLTBTJNV-UHFFFAOYSA-N
• MFCD01657061
• NS00067219
• 1,3-Benzenedicarbonitrile, chloro-
• 2-chlorobenzene-1, 3-dicarbonitrile
• CS-0188273
• FT-0658907
• DS-2637
• A20474
• AM61884
• C8H3ClN2
• AC-9681
• DB-067929

• MDL： MFCD01657061
• Inchi： 1S/C8H3ClN2/c9-8-6(4-10)2-1-3-7(8)5-11/h1-3H
• InChI Key： KELQMIQLTBTJNV-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC=CC=1C#N

Computed Properties

• Exact Mass: 161.99800
• Monoisotopic Mass: 161.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2
• XLogP3: 2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.34
• Melting Point: No data available
• Boiling Point: 294.4°C at 760 mmHg
• Flash Point: 135.6°C
• Refractive Index: 1.586
• PSA: 47.58000
• LogP: 2.08336
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Chloroisophthalonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides